N-Acetyl-D-lactosamine N-Acetyl-D-lactosamine Beta-D-Galp-(1->4)-D-GlcpNAc is a disaccharide consisting of beta-D-galactose linked via a (1->4)-glycosidic bond to N-acetyl-D-glucosamine. It is a glucosamine oligosaccharide and a member of lactosamines.
Brand Name: Vulcanchem
CAS No.: 32181-59-2
VCID: VC21232005
InChI: InChI=1S/C14H25NO11/c1-4(18)15-7-9(20)12(6(3-17)24-13(7)23)26-14-11(22)10(21)8(19)5(2-16)25-14/h5-14,16-17,19-23H,2-3H2,1H3,(H,15,18)
SMILES: CC(=O)NC1C(C(C(OC1O)CO)OC2C(C(C(C(O2)CO)O)O)O)O
Molecular Formula: C14H25NO11
Molecular Weight: 383.35 g/mol

N-Acetyl-D-lactosamine

CAS No.: 32181-59-2

Cat. No.: VC21232005

Molecular Formula: C14H25NO11

Molecular Weight: 383.35 g/mol

* For research use only. Not for human or veterinary use.

N-Acetyl-D-lactosamine - 32181-59-2

Specification

Description Beta-D-Galp-(1->4)-D-GlcpNAc is a disaccharide consisting of beta-D-galactose linked via a (1->4)-glycosidic bond to N-acetyl-D-glucosamine. It is a glucosamine oligosaccharide and a member of lactosamines.
CAS No. 32181-59-2
Molecular Formula C14H25NO11
Molecular Weight 383.35 g/mol
IUPAC Name N-[2,4-dihydroxy-6-(hydroxymethyl)-5-[3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyoxan-3-yl]acetamide
Standard InChI InChI=1S/C14H25NO11/c1-4(18)15-7-9(20)12(6(3-17)24-13(7)23)26-14-11(22)10(21)8(19)5(2-16)25-14/h5-14,16-17,19-23H,2-3H2,1H3,(H,15,18)
Standard InChI Key KFEUJDWYNGMDBV-UHFFFAOYSA-N
Isomeric SMILES CC(=O)N[C@@H]1[C@H]([C@@H]([C@H](OC1O)CO)O[C@H]2[C@@H]([C@H]([C@H]([C@H](O2)CO)O)O)O)O
SMILES CC(=O)NC1C(C(C(OC1O)CO)OC2C(C(C(C(O2)CO)O)O)O)O
Canonical SMILES CC(=O)NC1C(C(C(OC1O)CO)OC2C(C(C(C(O2)CO)O)O)O)O

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